Cas no 883538-57-6 (4-2-(Propan-2-yl)phenoxypiperidine)

• Product Name: 4-2-(Propan-2-yl)phenoxypiperidine
• CAS No: 883538-57-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 823580
• PubChem ID: 17196728
• Update Time: 2025-05-20

4-2-(Propan-2-yl)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Isopropyl-phenoxy)-piperidine
• 4-(2-Isopropylphenoxy)piperidine
• 4-[2-(propan-2-yl)phenoxy]piperidine
• STL067942
• BB 0260154
• 4-2-(Propan-2-yl)phenoxypiperidine

• Inchi： 1S/C14H21NO/c1-11(2)13-5-3-4-6-14(13)16-12-7-9-15-10-8-12/h3-6,11-12,15H,7-10H2,1-2H3
• InChI Key： NOWDXJHLBOBVQB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(C)C)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Topological Polar Surface Area: 21.3

Additional information on 4-2-(Propan-2-yl)phenoxypiperidine

4-2-(Propan-2-yl)phenoxypiperidine (CAS No. 883538-57-6): A Comprehensive Overview

4-2-(Propan-2-yl)phenoxypiperidine (CAS No. 883538-57-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique piperidine and phenoxy structural motifs, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. The growing interest in piperidine derivatives and their applications in drug discovery has positioned 4-2-(Propan-2-yl)phenoxypiperidine as a compound of high relevance in contemporary research.

The molecular structure of 4-2-(Propan-2-yl)phenoxypiperidine features a piperidine ring attached to a phenoxy group, which is further substituted with an isopropyl moiety. This structural configuration imparts unique physicochemical properties, making it a valuable building block in organic synthesis. Researchers have explored its potential in the development of central nervous system (CNS) targeting agents, given the piperidine scaffold's prevalence in neuroactive compounds. The compound's lipophilicity and hydrogen-bonding capacity are key factors contributing to its utility in drug design.

In recent years, the demand for 4-2-(Propan-2-yl)phenoxypiperidine has surged due to its role in the synthesis of novel therapeutic agents. The pharmaceutical industry has shown particular interest in this compound for its potential in developing selective receptor modulators and enzyme inhibitors. Additionally, its application in the creation of high-performance polymers and advanced materials has expanded its relevance beyond medicinal chemistry. The compound's adaptability to various synthetic pathways makes it a preferred choice for researchers aiming to innovate in these fields.

One of the most frequently asked questions about 4-2-(Propan-2-yl)phenoxypiperidine pertains to its synthesis and purification methods. The compound is typically synthesized through nucleophilic substitution reactions involving piperidine and appropriately substituted phenols. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure its purity and structural integrity. These methods are critical for maintaining the compound's efficacy in downstream applications.

The global market for 4-2-(Propan-2-yl)phenoxypiperidine is projected to grow steadily, driven by its expanding applications in pharmaceuticals and materials science. Market analysts highlight the increasing investment in R&D activities and the rising demand for custom synthesis services as key growth drivers. Furthermore, the compound's compatibility with green chemistry principles aligns with the industry's shift toward sustainable practices, enhancing its appeal to environmentally conscious stakeholders.

From a regulatory perspective, 4-2-(Propan-2-yl)phenoxypiperidine is not classified under restricted categories, making it accessible for research and industrial use. However, proper handling and storage protocols are recommended to ensure safety and stability. The compound's Material Safety Data Sheet (MSDS) provides detailed guidelines for its safe use, emphasizing the importance of adherence to laboratory best practices.

In conclusion, 4-2-(Propan-2-yl)phenoxypiperidine (CAS No. 883538-57-6) stands out as a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, coupled with its adaptability in synthetic chemistry, make it a valuable asset for researchers and industry professionals alike. As the scientific community continues to explore its capabilities, the compound is poised to play a pivotal role in advancing innovation across multiple disciplines.